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Compound of Interest

2-Amino-4-
Compound Name:
(trifluoromethoxy)benzonitrile

Cat. No.: B1373435

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Amino-4-(trifluoromethoxy)benzonitrile is a fluorinated aromatic compound that serves as
a key building block in the synthesis of various bioactive molecules. Its unique structural
features, particularly the presence of the trifluoromethoxy group, make it a valuable
intermediate in the pharmaceutical and agrochemical industries. The trifluoromethoxy group is
known to enhance the metabolic stability and lipophilicity of molecules, properties that are
highly desirable in the development of new drugs and agrochemicals.[1] This guide provides a
comprehensive overview of the chemical properties, synthesis, and potential applications of 2-
Amino-4-(trifluoromethoxy)benzonitrile.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of 2-Amino-4-
(trifluoromethoxy)benzonitrile is essential for its effective use in research and development.
The key properties are summarized in the table below.
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Property Value Reference
CAS Number 1260847-67-3 [11[2]
Molecular Formula CsHsF3N20 [1]
Molecular Weight 202.13 g/mol [1]

Boiling Point 285.9 °C at 760 mmHg [2]
Refractive Index 1.498 [2]
Appearance Off-white to slight yellow solid [2]

Purity >98% [2]

Synthesis and Reactivity

While specific, detailed experimental protocols for the synthesis of 2-Amino-4-
(trifluoromethoxy)benzonitrile are not readily available in the public domain, general
synthetic strategies for similar fluorinated aromatic amines can be inferred from the chemical
literature. The synthesis of the isomeric compound, 2-Amino-4-(trifluoromethyl)benzonitrile,
often involves a multi-step process starting from a substituted fluorobenzene. A plausible
synthetic route for 2-Amino-4-(trifluoromethoxy)benzonitrile could conceptually follow a
similar pathway, as illustrated in the logical workflow below.
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Conceptual Synthetic Pathway

Introduction of Cyano Group
e.g., Sandmeyer Reaction

HNO3/H2S0a e.g., Fe/HCl or H2/Pd-C

Reduction of Nitro Group 2-Amino-4-(trifluoromethoxy)benzonitrile

Substituted
Trifluoromethoxybenzene

Contribution to Drug Development

Enhanced Metabolic Stability
& Lipophilicity (from -OCFs3)

(Z-Amino-4-(trif|uoromethoxy)benzonitriIe)

:

Pharmaceuticals (CNS disorders)
Agrochemicals (Herbicides, Pesticides)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1373435#2-amino-4-trifluoromethoxy-benzonitrile-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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